Cas no 104755-75-1 (Isoquinoline, 4-[(2-bromophenyl)methyl]-)

Isoquinoline, 4-[(2-bromophenyl)methyl]- structure
104755-75-1 structure
Product Name:Isoquinoline, 4-[(2-bromophenyl)methyl]-
CAS No:104755-75-1
MF:C16H12BrN
MW:298.177183151245
CID:1145955
Update Time:2024-07-26

Isoquinoline, 4-[(2-bromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 4-[(2-bromophenyl)methyl]-
    • Inchi: 1S/C16H12BrN/c17-16-8-4-2-5-12(16)9-14-11-18-10-13-6-1-3-7-15(13)14/h1-8,10-11H,9H2
    • InChI Key: HGGVKMVSWYNYGF-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=CC=C2)C(CC2=CC=CC=C2Br)=CN=1

Computed Properties

  • Exact Mass: 297.01536

Experimental Properties

  • Density: 1.404±0.06 g/cm3(Predicted)
  • Boiling Point: 434.0±25.0 °C(Predicted)
  • PSA: 12.89
  • pka: 5.28±0.10(Predicted)
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